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Compound of Interest

Compound Name: Diethylene glycol-d8

Cat. No.: B568884 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount, extending beyond the bench to the proper disposal of chemical

waste. This guide provides essential, step-by-step procedures for the safe and compliant

disposal of Diethylene glycol-d8, ensuring the protection of both laboratory personnel and the

environment.

Diethylene glycol-d8, particularly when in a methanol solution, is classified as a hazardous

material. Its disposal is regulated under the Resource Conservation and Recovery Act (RCRA),

which mandates a "cradle-to-grave" approach to hazardous waste management.[1][2][3] This

means the waste must be managed responsibly from its point of generation to its final disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel handling Diethylene
glycol-d8 are equipped with the appropriate Personal Protective Equipment (PPE), including

gloves, protective clothing, and safety goggles.[4] The work area should be well-ventilated to

prevent the accumulation of flammable or toxic vapors.[4]

Key Hazard Information:

A solution of Diethylene glycol-d8 in methanol is:

Highly flammable: Keep away from heat, sparks, open flames, and other ignition sources.[4]
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Toxic: Harmful if swallowed, in contact with skin, or inhaled.[4]

An Irritant: Causes skin and serious eye irritation.[4]

A Health Hazard: Can cause damage to organs.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for a representative solution of

Diethylene glycol-d8 in methanol.

Property Value Source

Flash Point 138 °C (280.4 °F) - closed cup

Boiling Point 245 °C

Density 1.201 g/mL at 25 °C

GHS Hazard Codes
H225, H301, H311, H331,

H315, H319, H370
[4]

Step-by-Step Disposal Protocol
The proper disposal of Diethylene glycol-d8 is a multi-step process that requires careful

attention to detail to ensure regulatory compliance and safety.

Step 1: Waste Characterization

The first crucial step is to determine if the Diethylene glycol-d8 waste is hazardous.[5] Based

on the Safety Data Sheet (SDS) for Diethylene glycol-d8 in methanol, the waste is considered

hazardous due to its flammability and toxicity.[4] If your Diethylene glycol-d8 is in a different

solvent or is a pure substance, you must evaluate its characteristics to determine if it meets the

criteria for hazardous waste under RCRA, which includes ignitability, corrosivity, reactivity, or

toxicity.[6]

Step 2: Proper Waste Accumulation and Labeling
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Once characterized as hazardous, the waste must be collected in a designated, compatible,

and leak-proof container.[5][7] The container must be clearly labeled in accordance with EPA

and Department of Transportation (DOT) regulations.[8][9]

The hazardous waste label must include:

The words "Hazardous Waste".[7][8]

The name and address of the generator (your institution).[7]

The initial date of waste accumulation.[7][9]

The composition and physical state of the waste (e.g., "Diethylene glycol-d8 in Methanol,

Liquid").[7][9]

A clear statement of the hazardous properties (e.g., "Flammable, Toxic").[7][9]

Step 3: On-Site Storage

Store the labeled hazardous waste container in a designated, well-ventilated, and secure area.

[4] It is critical to segregate incompatible waste streams to prevent dangerous chemical

reactions.[7] Ensure the container remains closed except when adding waste.[7] Adhere to the

accumulation time limits set by the EPA, which can be 90, 180, or 270 days depending on your

facility's generator status.[5]

Step 4: Arranging for Professional Disposal

Due to its hazardous nature, Diethylene glycol-d8 waste must be disposed of through a

licensed professional waste disposal service.[4] Do not attempt to dispose of this chemical

down the drain or in regular trash.[10]

To arrange for disposal:

Contact your institution's Environmental Health and Safety (EHS) department. They will have

established procedures and approved vendors for hazardous waste disposal.

If your institution does not have an EHS department, you will need to contact a certified

hazardous waste disposal company directly.
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Provide the waste disposal company with a complete and accurate description of the waste,

including its chemical composition and any known hazards.

Ensure all required documentation, such as the hazardous waste manifest, is completed

accurately. The manifest is a legal document that tracks the waste from your facility to its

final destination.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Diethylene glycol-d8 disposal process.
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Phase 1: In-Lab Handling

Phase 2: Storage & Logistics

Phase 3: Final Disposal
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Step 8: Final Disposal at
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Caption: Diethylene Glycol-d8 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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